2-(2,2-Diphenylpentyl)quinuclidine

• Molecular Formula: C24H31N
• Molecular Weight: 333.5 g/mol
• IUPAC Name: 2-(2,2-diphenylpentyl)-1-azabicyclo[2.2.2]octane
• InChI: InChI=1S/C24H31N/c1-2-15-24(21-9-5-3-6-10-21,22-11-7-4-8-12-22)19-23-18-20-13-16-25(23)17-14-20/h3-12,20,23H,2,13-19H2,1H3
• InChI Key: SGXVRWUBWMJFOV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CC1CC2CCN1CC2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-(2,2-Diphenylpentyl)quinuclidine is a quinuclidine derivative characterized by a bicyclic 1-azabicyclo[2.2.2]octane core substituted at the 2-position with a pentyl chain bearing two phenyl groups. This structural feature likely influences its pharmacokinetic properties, such as membrane permeability and receptor binding affinity.

Comparison with Similar Compounds

Quinuclidine Derivatives with Aromatic Substitutions

• 3-Quinuclidinol Benzilate (C₂₁H₂₃NO₃, MW 337.42): This derivative features a benzilate ester group attached to the quinuclidine ring. In contrast, 2-(2,2-Diphenylpentyl)quinuclidine lacks ester functionality but includes a flexible pentyl linker, which may confer distinct binding kinetics and metabolic stability.
• SVT-40776 : A quinuclidine carbamate derivative (MW 558.48) developed for muscarinic receptor antagonism. Though its exact structure is undisclosed, its higher molecular weight suggests additional functional groups that enhance target specificity compared to the diphenylpentyl-substituted compound .

Heterocyclic Diphenylmethyl Analogues

• 2-(Diphenylmethyl)pyrrolidine: This compound replaces the quinuclidine core with a pyrrolidine ring.
• 2-(Diphenylmethyl)quinoline: Incorporates a quinoline heterocycle, introducing aromatic π-π stacking capabilities absent in 2-(2,2-Diphenylpentyl)quinuclidine. Such differences may influence solubility and electronic interactions in biological systems .

Pharmacological and Functional Comparisons

Enzymatic Inhibition Activity

Quinuclidine derivatives such as compounds 15–19 (e.g., [(Z)-3-[2-(9H-Fluoren-2-yloxy)ethylidene]quinuclidine hydrochloride) exhibit IC₅₀ values ranging from 0.076 to 0.56 µM against squalene synthase, a key enzyme in cholesterol biosynthesis .

Anticholinergic Potential

Darifenacin and solifenacin, clinically used anticholinergics, share the quinuclidine core but feature distinct substituents (e.g., benzofuran or dihydroisoquinoline groups). These modifications optimize muscarinic receptor subtype selectivity (e.g., M₃ antagonism) . The diphenylpentyl moiety in 2-(2,2-Diphenylpentyl)quinuclidine may similarly enhance receptor affinity but requires empirical validation.

Physical and Chemical Properties

• Crystallinity: Like 3-quinuclidinol benzilate, 2-(2,2-Diphenylpentyl)quinuclidine is expected to form stable crystalline solids due to the rigid quinuclidine core and aromatic substituents .
• Molecular Weight: Estimated to exceed 337.42 g/mol (3-quinuclidinol benzilate) due to the pentyl-diphenyl extension, positioning it between smaller quinuclidine derivatives and larger analogs like SVT-40776 (558.48 g/mol) .